4-(Difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid

• Molecular Formula: C10H10F2N2O2
• Molecular Weight: 228.20 g/mol
• IUPAC Name: 4-(difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C10H10F2N2O2/c1-4-2-5(4)9-13-3-6(10(15)16)7(14-9)8(11)12/h3-5,8H,2H2,1H3,(H,15,16)
• InChI Key: TZWIICKWEQHJPS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2=NC=C(C(=N2)C(F)F)C(=O)O

Description

4-(Difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid is a pyrimidine derivative with a unique substitution pattern. Its structural features suggest applications in medicinal chemistry, particularly in targeting enzymes or receptors sensitive to fluorinated and conformationally constrained motifs .

Comparison with Similar Compounds

Comparison with Similar Pyrimidine-5-carboxylic Acid Derivatives

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound	Substituents	Molecular Formula	Key Properties	References
4-(Difluoromethyl)-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid	-CF₂H (position 4) -2-methylcyclopropyl (position 2) -COOH (position 5)	C₁₀H₁₁F₂N₂O₂	Moderate lipophilicity due to cyclopropyl rigidity; potential metabolic stability from -CF₂H group.
2-(Trifluoromethyl)pyrimidine-5-carboxylic acid	-CF₃ (position 2) -COOH (position 5)	C₆H₃F₃N₂O₂	Strong electron-withdrawing -CF₃ group; higher acidity (pKa ~1.5) compared to -CF₂H analogs.
4-Isopropyl-2-(methoxymethyl)pyrimidine-5-carboxylic acid	-CH(CH₃)₂ (position 4) -CH₂OCH₃ (position 2) -COOH (position 5)	C₁₀H₁₆N₂O₃	Increased solubility from methoxymethyl; isopropyl enhances steric bulk but lacks fluorination.
2-Chloro-4-methylpyrimidine-5-carboxylic acid	-Cl (position 2) -CH₃ (position 4) -COOH (position 5)	C₆H₅ClN₂O₂	Electrophilic chloro group may improve binding to nucleophilic targets; lower metabolic stability.
2-(Pyridin-2-yl)-4-(trifluoromethyl)pyrimidine-5-carboxylic acid	-CF₃ (position 4) -C₅H₄N (position 2) -COOH (position 5)	C₁₁H₇F₃N₃O₂	Aromatic pyridyl group enhances π-π stacking; trifluoromethyl increases hydrophobicity.

Key Insights from Structural Comparisons

Fluorination Effects :

• The difluoromethyl (-CF₂H) group in the target compound offers a balance between lipophilicity and metabolic stability. In contrast, trifluoromethyl (-CF₃) analogs (e.g., ) exhibit stronger electron-withdrawing effects, which can enhance acidity and alter binding kinetics .

Cyclopropane’s ring strain may also influence reactivity in synthetic pathways.

Functional Group Diversity :

• Chloro () and pyridyl () substituents modify electronic and steric profiles. Chloro groups enhance electrophilicity but may reduce metabolic stability, while pyridyl groups enable π-π interactions in biological systems .

Synthetic Accessibility :

• Analogs such as 2-(trifluoromethyl)-4-(6-(trifluoromethyl)pyridin-3-yl)pyrimidine-5-carboxylic acid () are synthesized via Suzuki-Miyaura coupling or ester hydrolysis, suggesting viable routes for preparing the target compound .